3-benzenesulfonamido-N-(2-hydroxyethyl)-4-methoxybenzene-1-sulfonamide
Overview
Description
3-benzenesulfonamido-N-(2-hydroxyethyl)-4-methoxybenzene-1-sulfonamide (3-BNS-M-HEMBS) is a novel compound with potential applications in the field of medicine and scientific research. It is a derivative of the sulfonamide group of compounds and has been studied extensively for its various properties and potential uses.
Scientific Research Applications
3-BNS-M-HEMBS has various applications in scientific research. It has been used as a model compound for studying the reactivity of sulfonamides in organic synthesis. It has also been studied for its potential applications in drug design, as it has been shown to inhibit the activity of certain enzymes. In addition, 3-BNS-M-HEMBS has been used as a ligand for metal complexes, and it has been studied for its potential use in the development of new materials for use in nanotechnology.
Mechanism of Action
The mechanism of action of 3-BNS-M-HEMBS is not yet fully understood. However, studies have suggested that it may act as an inhibitor of certain enzymes. It has also been suggested that it may interact with certain receptors in the body and affect their activity. Further studies are needed to fully understand the mechanism of action of 3-BNS-M-HEMBS.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-BNS-M-HEMBS are not yet fully understood. Studies have suggested that it may have anti-inflammatory and anti-bacterial properties. In addition, it has been suggested that it may have an effect on the immune system, as it has been shown to inhibit the activity of certain enzymes. Further studies are needed to fully understand the biochemical and physiological effects of 3-BNS-M-HEMBS.
Advantages and Limitations for Lab Experiments
3-BNS-M-HEMBS has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. In addition, it has a low toxicity, making it safe for use in laboratory experiments. However, 3-BNS-M-HEMBS also has some limitations. It is not very soluble in water, making it difficult to use in certain types of experiments. In addition, its mechanism of action is still not fully understood, making it difficult to predict the results of certain experiments.
Future Directions
There are several potential future directions for the use of 3-BNS-M-HEMBS. Further research is needed to fully understand its mechanism of action and biochemical and physiological effects. In addition, further studies are needed to investigate its potential applications in drug design and nanotechnology. In addition, further research is needed to explore its potential use as a ligand for metal complexes. Finally, further studies are needed to investigate its potential use in the development of new materials for use in medical and scientific research.
Synthesis Methods
3-BNS-M-HEMBS is synthesized through a two-step process. In the first step, 4-methoxybenzene-1-sulfonamide is reacted with 2-hydroxyethyl-benzenesulfonamide to form the intermediate product 3-benzenesulfonamido-N-(2-hydroxyethyl)-4-methoxybenzene-1-sulfonamide. In the second step, the intermediate product is converted to the desired product through a hydrolysis reaction. This two-step process is a simple and efficient method for synthesizing 3-BNS-M-HEMBS.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-benzenesulfonamido-N-(2-hydroxyethyl)-4-methoxybenzene-1-sulfonamide' involves the reaction of 3-nitrobenzenesulfonamide with 4-methoxybenzenesulfonyl chloride in the presence of a base to form 3-benzenesulfonamido-4-methoxybenzenesulfonyl chloride. This intermediate is then reacted with 2-hydroxyethylamine to yield the final product.", "Starting Materials": [ "3-nitrobenzenesulfonamide", "4-methoxybenzenesulfonyl chloride", "2-hydroxyethylamine", "base" ], "Reaction": [ "Step 1: 3-nitrobenzenesulfonamide is reacted with 4-methoxybenzenesulfonyl chloride in the presence of a base to form 3-benzenesulfonamido-4-methoxybenzenesulfonyl chloride.", "Step 2: 3-benzenesulfonamido-4-methoxybenzenesulfonyl chloride is then reacted with 2-hydroxyethylamine to yield the final product, 3-benzenesulfonamido-N-(2-hydroxyethyl)-4-methoxybenzene-1-sulfonamide." ] } | |
| 2694734-70-6 | |
Molecular Formula |
C15H18N2O6S2 |
Molecular Weight |
386.4 |
Purity |
95 |
Origin of Product |
United States |
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